Cas no 55271-80-2 (1H-Imidazole-1-ethanethiol, 2-methyl-5-nitro-)

• Product Name: 1H-Imidazole-1-ethanethiol, 2-methyl-5-nitro-
• CAS No: 55271-80-2
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 352383
• PubChem ID: 13376189
• Update Time: 2025-04-19

1H-Imidazole-1-ethanethiol, 2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanethiol, 2-methyl-5-nitro-
• 2-(2-methyl-5-nitroimidazol-1-yl)ethanethiol
• SCHEMBL7009370
• 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethane-1-thiol
• 55271-80-2
• DTXSID80538674

• Inchi： 1S/C6H9N3O2S/c1-5-7-4-6(9(10)11)8(5)2-3-12/h4,12H,2-3H2,1H3
• InChI Key： BXGDHEAXWRXKPT-UHFFFAOYSA-N
• SMILES： SCCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.04167
• Monoisotopic Mass: 187.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 60.96